sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate
Overview
Description
Sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate is a chemical compound with the molecular formula C7H9N3O2Na It is a sodium salt of 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylic acid
Synthetic Routes and Reaction Conditions:
Starting Materials: The synthesis typically begins with 1,2,4-triazole as the core structure.
Functionalization: Cyclopropyl group is introduced at the 3-position, and a methyl group at the 1-position.
Carboxylation: The carboxylate group is introduced at the 5-position.
Neutralization: The resulting acid is neutralized with sodium hydroxide to form the sodium salt.
Industrial Production Methods:
Batch Process: The compound is synthesized in batches using controlled reaction conditions to ensure purity and yield.
Purification: The product is purified through recrystallization or other suitable methods to achieve the desired quality.
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions to form various oxidized derivatives.
Reduction: Reduction reactions can be performed to reduce specific functional groups.
Substitution: Substitution reactions can occur at different positions on the triazole ring.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.
Substitution: Various nucleophiles and electrophiles can be used for substitution reactions.
Major Products Formed:
Oxidation Products: Various carboxylic acids and their derivatives.
Reduction Products: Reduced forms of the compound with different functional groups.
Substitution Products: Substituted triazoles with different substituents.
Scientific Research Applications
Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of new pharmaceuticals and agrochemicals. Biology: It serves as a tool in biological studies to understand cellular processes and enzyme activities. Medicine: Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism by which sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate exerts its effects involves its interaction with specific molecular targets and pathways. The compound may inhibit or activate certain enzymes or receptors, leading to its biological and chemical effects.
Comparison with Similar Compounds
Methyl-1H-1,2,4-triazole-3-carboxylate: Similar structure but different position of the carboxylate group.
3-cyclopropyl-1H-1,2,4-triazole-5-carboxylic acid: The sodium salt form of the compound.
Uniqueness:
The presence of the cyclopropyl group at the 3-position and the methyl group at the 1-position distinguishes this compound from similar triazoles, providing unique chemical and biological properties.
This comprehensive overview highlights the significance of sodium 3-cyclopropyl-1-methyl-1H-1,2,4-triazole-5-carboxylate in various scientific and industrial applications. Its unique structure and reactivity make it a valuable compound in research and development.
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Properties
CAS No. |
2613384-22-6 |
|---|---|
Molecular Formula |
C7H8N3NaO2 |
Molecular Weight |
189.1 |
Purity |
95 |
Origin of Product |
United States |
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